4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine

• Molecular Formula: C11H10Cl2N4
• Molecular Weight: 269.13 g/mol
• IUPAC Name: 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C11H10Cl2N4/c1-2-7-3-5-8(6-4-7)14-11-16-9(12)15-10(13)17-11/h3-6H,2H2,1H3,(H,14,15,16,17)
• InChI Key: WHXARAKVSIOXEW-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC2=NC(=NC(=N2)Cl)Cl

Description

4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine, also known as DCETA, is a synthetic organic compound that belongs to the family of triazine herbicides. DCETA has been widely used in agriculture as a selective herbicide to control broadleaf weeds in various crops. In recent years, DCETA has also gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine acts as a photosystem II inhibitor in plants, which leads to the inhibition of electron transport and ultimately results in the death of the plant. In addition, 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine has been shown to have antioxidant and anti-inflammatory properties in vitro, which suggests potential applications in medicine.
Biochemical and Physiological Effects:
4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine has been shown to cause oxidative stress and DNA damage in plants. In addition, 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine has been shown to have toxic effects on aquatic organisms such as fish and algae. However, the exact biochemical and physiological effects of 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine on humans are still unclear.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine in lab experiments is its high selectivity towards broadleaf weeds, which allows for more precise experiments. However, 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine is also known to have low water solubility, which can limit its applications in certain experiments.

Future Directions

1. Development of 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine-based herbicides with improved selectivity and reduced environmental impact.
2. Investigation of the potential applications of 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine in medicine, particularly in the treatment of oxidative stress-related diseases.
3. Study of the effects of 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine on human health and the environment.
4. Development of new synthesis methods for 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine that are more efficient and environmentally friendly.
5. Investigation of the potential applications of 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine in materials science, particularly in the development of new materials with antioxidant properties.

Synthesis Methods

4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine can be synthesized by reacting 4-ethylphenylamine with cyanuric chloride and then chlorinating the resulting product with thionyl chloride. The final product is obtained by reacting the intermediate with ammonia.

Scientific Research Applications

4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine has been extensively studied for its herbicidal properties. However, recent research has shown that 4,6-dichloro-N-(4-ethylphenyl)-1,3,5-triazin-2-amine also has potential applications in various fields such as medicine, materials science, and environmental science.